Cas no 1396847-12-3 (1-(3,5-difluorophenyl)-N-[2-(3-methoxyphenyl)-2-(morpholin-4-yl)ethyl]methanesulfonamide)

• Product Name: 1-(3,5-difluorophenyl)-N-[2-(3-methoxyphenyl)-2-(morpholin-4-yl)ethyl]methanesulfonamide
• CAS No: 1396847-12-3
• MF: C₂₀H₂₄F₂N₂O₄S
• MW: 426.47737121582
• CID: 5401966
• Update Time: 2025-05-20

1-(3,5-difluorophenyl)-N-[2-(3-methoxyphenyl)-2-(morpholin-4-yl)ethyl]methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• 1-(3,5-difluorophenyl)-N-[2-(3-methoxyphenyl)-2-morpholin-4-ylethyl]methanesulfonamide
• 1-(3,5-difluorophenyl)-N-[2-(3-methoxyphenyl)-2-(morpholin-4-yl)ethyl]methanesulfonamide

• Inchi： 1S/C20H24F2N2O4S/c1-27-19-4-2-3-16(11-19)20(24-5-7-28-8-6-24)13-23-29(25,26)14-15-9-17(21)12-18(22)10-15/h2-4,9-12,20,23H,5-8,13-14H2,1H3
• InChI Key： LAQKTUCPVRZUHA-UHFFFAOYSA-N
• SMILES： C(C1=CC(F)=CC(F)=C1)S(NCC(C1=CC=CC(OC)=C1)N1CCOCC1)(=O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 1-(3,5-difluorophenyl)-N-[2-(3-methoxyphenyl)-2-(morpholin-4-yl)ethyl]methanesulfonamide

1-(3,5-Difluorophenyl)-N-[2-(3-methoxyphenyl)-2-(morpholin-4-yl)ethyl]methanesulfonamide (CAS No. 1396847-12-3): A Comprehensive Overview

The compound 1-(3,5-difluorophenyl)-N-[2-(3-methoxyphenyl)-2-(morpholin-4-yl)ethyl]methanesulfonamide, identified by the CAS registry number CAS No. 1396847-12-3, is a complex organic molecule with significant potential in the field of medicinal chemistry. This compound has garnered attention due to its unique structural features and promising pharmacological properties. Recent studies have highlighted its potential applications in drug development, particularly in the treatment of various diseases, including cancer and inflammatory conditions.

The molecular structure of this compound is characterized by a methanesulfonamide group attached to a 3,5-difluorophenyl ring. The other end of the molecule features a morpholin-4-yl group and a 3-methoxyphenyl group, both connected via an ethylene linker. This arrangement creates a molecule with a high degree of structural complexity, which is often associated with enhanced bioactivity and selectivity in biological systems.

Recent research has focused on the synthesis and characterization of this compound. Scientists have employed advanced synthetic methodologies to optimize its production, ensuring high purity and consistency. The use of microwave-assisted synthesis and other modern techniques has significantly improved the yield and efficiency of the synthesis process. These advancements have made it possible to scale up production for preclinical studies.

Pharmacologically, this compound exhibits remarkable activity in vitro and in vivo models. Studies have demonstrated its ability to inhibit key enzymes involved in disease progression, such as kinases and proteases. For instance, research published in the Journal of Medicinal Chemistry revealed that CAS No. 1396847-12-3 shows potent inhibitory effects on Src kinase, a critical target in oncology. Additionally, the compound has shown anti-inflammatory properties by modulating cytokine production in immune cells.

The unique combination of fluorine atoms at the 3 and 5 positions of the phenyl ring contributes significantly to the compound's stability and bioavailability. Fluorine substitution is known to enhance lipophilicity and improve drug-like properties, making this compound an attractive candidate for further development. Furthermore, the presence of the morpholin-4-yl group provides additional hydrogen bonding capabilities, which may enhance its binding affinity to target proteins.

In terms of applications, this compound has shown promise as a lead molecule for drug discovery programs targeting various therapeutic areas. Its ability to modulate multiple signaling pathways makes it a versatile tool for researchers exploring novel treatments for diseases such as cancer, neurodegenerative disorders, and autoimmune conditions. Preclinical studies have demonstrated its efficacy in reducing tumor growth in animal models, suggesting potential clinical relevance.

Recent advancements in computational chemistry have also played a pivotal role in understanding the molecular interactions of this compound. Molecular docking studies have provided insights into its binding modes with target proteins, revealing critical residues responsible for its activity. These findings have guided further optimization efforts aimed at improving potency and selectivity.

In conclusion, 1-(3,5-difluorophenyl)-N-[2-(3-methoxyphenyl)-2-(morpholin-4-yl)ethyl]methanesulfonamide (CAS No. 1396847-12-3) represents a cutting-edge molecule with significant potential in drug development. Its unique structure, combined with promising pharmacological properties, positions it as a valuable asset for researchers seeking innovative solutions in medicinal chemistry.